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Compound of Interest

2-Bromo-4-(N-tert-
Compound Name:

butyloxycarbonylamino)thiophene

cat. No.: B1287752

Technical Guide: 2-Bromo-4-(N-tert-
butyloxycarbonylamino)thiophene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-Bromo-4-(N-tert-butyloxycarbonylamino)thiophene, a key intermediate in
organic synthesis, particularly in the development of novel pharmaceuticals and functional
materials.

Physicochemical Properties

The quantitative data for 2-Bromo-4-(N-tert-butyloxycarbonylamino)thiophene are
summarized in the table below. This compound is characterized by its thiophene core,
substituted with a bromine atom and a tert-butyloxycarbonyl (Boc) protected amine group.
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Property Value Citations
CAS Number 494833-75-9 [1][2][3]
Molecular Formula CoH12BrNO2S [1][2]
Molecular Weight 278.17 g/mol [11[3114]

tert-butyl 5-bromo-3-
IUPAC Name _ [21[4]
thienylcarbamate

BrC1=CC(=CS1)NC(=0)OC(C

SMILES Code [1]
)(©)C
Purity Typically 297% [2][4]
) Off-white to Light-red to Brown
Physical Form o ) [2]
Liquid or Solid
- 2-8°C, inert atmosphere, keep
Storage Conditions ) [1112]
in dark place

Chemical Structure

The molecular structure of 2-Bromo-4-(N-tert-butyloxycarbonylamino)thiophene consists of
a central thiophene ring functionalized with a bromine atom at the 2-position and a Boc-
protected amino group at the 4-position. The relationship between these components is
illustrated in the diagram below.
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Structural Components of 2-Bromo-4-(N-tert-butyloxycarbonylamino)thiophene
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Gert—butyloxycarbonyl (Boc) Groua
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Structural components of the target molecule.

Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 2-Bromo-4-(N-tert-
butyloxycarbonylamino)thiophene is not readily available in the provided search results.

However, a general synthetic approach can be proposed based on standard organic chemistry

transformations. The synthesis would likely involve two key steps: the protection of an

aminothiophene and the subsequent bromination.
General Synthetic Workflow:
» Boc Protection of 4-Aminothiophene:

o 4-Aminothiophene is dissolved in a suitable aprotic solvent (e.qg., tetrahydrofuran or
dichloromethane).

o Abase, such as triethylamine or diisopropylethylamine, is added to the solution.

o Di-tert-butyl dicarbonate (Boc20) is added portion-wise to the reaction mixture at 0°C.
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o The reaction is typically stirred at room temperature until completion, which is monitored
by thin-layer chromatography (TLC).

o Upon completion, the reaction is worked up by washing with aqueous solutions to remove
the base and unreacted Bocz0. The organic layer is then dried and concentrated to yield
4-(N-tert-butyloxycarbonylamino)thiophene.

e Bromination of the Protected Thiophene:

o The resulting 4-(N-tert-butyloxycarbonylamino)thiophene is dissolved in an appropriate
solvent, such as tetrahydrofuran or a chlorinated solvent.

o The solution is cooled to a low temperature (e.g., -78°C).

o A brominating agent, such as N-bromosuccinimide (NBS), is added portion-wise. The
regioselectivity of the bromination at the 2-position is favored due to the electronic
properties of the thiophene ring.

o The reaction is stirred at low temperature and allowed to slowly warm to room
temperature.

o The reaction progress is monitored by TLC or gas chromatography.

o Once the reaction is complete, it is quenched and subjected to an aqueous workup. The
crude product is then purified, typically by column chromatography, to yield 2-Bromo-4-(N-
tert-butyloxycarbonylamino)thiophene.

The workflow for this proposed synthesis is depicted in the following diagram.
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Proposed Synthetic Workflow
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A plausible synthetic route to the target compound.

Safety and Handling

2-Bromo-4-(N-tert-butyloxycarbonylamino)thiophene is associated with several hazard
statements.[2] Appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, should be worn when handling this compound. All work should be
conducted in a well-ventilated fume hood.

¢ Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H332 (Harmful if inhaled), H335 (May cause respiratory
irritation).[2]

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280
(Wear protective gloves/protective clothing/eye protection/face protection),
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P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).[2]

For detailed safety information, please refer to the Material Safety Data Sheet (MSDS)
provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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